![molecular formula C18H18N2O3 B2720638 2-(4-methoxyphenyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide CAS No. 1796888-90-8](/img/structure/B2720638.png)
2-(4-methoxyphenyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-methoxyphenyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide, also known as MPAA, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and it has been investigated for its potential applications in a range of fields.
Mechanism of Action
The mechanism of action of 2-(4-methoxyphenyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide is not fully understood, but it is believed to involve the modulation of neurotransmitter signaling in the brain. This compound has been shown to bind to a range of receptors, including the serotonin receptor, and it has been suggested that it may act as a partial agonist or antagonist at these receptors.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, and it has been suggested that it may have anxiolytic and antidepressant effects. This compound has also been shown to have anti-inflammatory and antioxidant properties, and it has been investigated for its potential use in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of 2-(4-methoxyphenyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide is that it is relatively easy to synthesize, and it can be produced in large quantities. It has also been shown to have a range of biochemical and physiological effects, making it a useful tool for investigating the mechanisms underlying various biological processes. However, one limitation of this compound is that its mechanism of action is not fully understood, and further research is needed to fully elucidate its effects.
Future Directions
There are several potential future directions for research on 2-(4-methoxyphenyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide. One area of interest is its potential use in the treatment of depression and anxiety. Further research is needed to fully understand the mechanisms underlying its effects and to determine its potential efficacy as a treatment for these conditions. Another area of interest is its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis. This compound has been shown to have anti-inflammatory properties, and further research is needed to determine its potential as a therapeutic agent for these conditions. Finally, this compound may also have potential applications in the development of new drugs, particularly as a ligand for the development of new serotonin receptor agonists or antagonists.
Synthesis Methods
The synthesis of 2-(4-methoxyphenyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide involves a multi-step process that begins with the reaction of 4-methoxybenzaldehyde with ethyl acetoacetate to form 2-(4-methoxyphenyl)-3-oxobutanoic acid. This compound is then reacted with hydrazine to form the corresponding hydrazide, which is subsequently reacted with 2-oxo-1-phenylazetidine-3-acetyl chloride to yield this compound.
Scientific Research Applications
2-(4-methoxyphenyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide has been investigated for its potential use in a range of scientific research applications. One area of interest is its potential use as a ligand for the development of new drugs. This compound has been shown to bind to a range of receptors, including the serotonin receptor, and it has been investigated for its potential use in the treatment of depression and anxiety.
properties
IUPAC Name |
2-(4-methoxyphenyl)-N-(2-oxo-1-phenylazetidin-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3/c1-23-15-9-7-13(8-10-15)11-17(21)19-16-12-20(18(16)22)14-5-3-2-4-6-14/h2-10,16H,11-12H2,1H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLORQZQXOVVLBE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC(=O)NC2CN(C2=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.